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Compound of Interest

Compound Name: [1,1'-Bi(cyclohexan)]-1-amine
Cat. No.: B13591230
Get Quote
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An In-depth Technical Guide to 1-Cyclohexylcyclohexanamine

This guide provides a comprehensive technical overview of 1-cyclohexylcyclohexanamine, a
versatile secondary amine widely known in industrial and research settings as
dicyclohexylamine (DCHA). Prepared for researchers, scientists, and drug development
professionals, this document delves into the molecule's fundamental properties, synthesis
methodologies, spectroscopic signature, and diverse applications, with a focus on its relevance
in the scientific and pharmaceutical sectors.

Core Molecular and Physical Properties

1-Cyclohexylcyclohexanamine is a secondary amine characterized by two cyclohexyl rings
attached to a nitrogen atom. This structure imparts a unique combination of basicity, steric
hindrance, and lipophilicity, which are central to its chemical behavior and applications.
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Property Value Source(s)

Molecular Formula C12H23N [NIST, PubChem][1][2]
Molecular Weight 181.32 g/mol [NIST, PubChem][1][2]
CAS Number 101-83-7 [NIST][1]

Appearance Colorless to pale yellow liquid [Wikipedia][1]

Odor Fishy, amine-like [Spectrum Chemical][3]
Boiling Point 255.8 °C (492.4 °F; 529.0 K) [Wikipedia][1]

Melting Point -0.1 °C (31.8 °F; 273.0 K) [Wikipedia][1]

Density 0.912 g/cm?3 [Wikipedia][1]

Solubility in Water Sparingly soluble (0.8 g/L) [Wikipedia][1]

pKa

~10.4

[PubChem][2]

Synthesis of 1-Cyclohexylcyclohexanamine

The industrial and laboratory-scale synthesis of dicyclohexylamine is primarily achieved
through two principal routes: the catalytic hydrogenation of aniline and the reductive amination
of cyclohexanone.

Catalytic Hydrogenation of Aniline

This method involves the high-pressure hydrogenation of aniline over a metal catalyst, typically
ruthenium and/or palladium.[1] While effective, this process often yields a mixture of
cyclohexylamine and dicyclohexylamine, with the former being the major product.[1]
Modifications to the catalyst support, such as using niobic or tantalic acid, have been reported
to improve the yield of dicyclohexylamine.[1]

Reductive Amination of Cyclohexanone

A more direct and widely employed method is the reductive amination of cyclohexanone. This
reaction can proceed via two main pathways:
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» Reaction with Ammonia: Cyclohexanone is reacted with ammonia in the presence of a
reducing agent and an acidic metal catalyst. This process is typically carried out at elevated
temperatures (150-350 °C) and pressures (18-200 atm).[4]

o Reaction with Cyclohexylamine: Alternatively, cyclohexanone can be reacted with
cyclohexylamine, followed by hydrogenation over a palladium on carbon (Pd/C) catalyst.[1]

The reductive amination pathway is a cornerstone of amine synthesis due to its versatility and
efficiency. The initial step involves the formation of an imine intermediate from the reaction of
the carbonyl group of cyclohexanone with an amine (ammonia or cyclohexylamine). This imine
Is then reduced in situ to the corresponding amine.

Below is a diagram illustrating the synthesis of dicyclohexylamine via the reductive amination of
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Caption: Reductive amination of cyclohexanone.

Spectroscopic Analysis

The structural elucidation and confirmation of 1-cyclohexylcyclohexanamine rely on standard
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: The proton NMR spectrum is characterized by a complex series of multiplets in
the aliphatic region (typically between & 1.0 and 3.5 ppm) corresponding to the protons of
the two cyclohexyl rings. A broad singlet for the N-H proton is also expected, with its
chemical shift being highly dependent on solvent and concentration.[5]

o 13C NMR: The carbon NMR spectrum displays signals for the carbons of the cyclohexyl
rings in the upfield region, generally between & 20 and 60 ppm.[2][5]

« Infrared (IR) Spectroscopy: The IR spectrum of dicyclohexylamine exhibits characteristic
absorption bands:

o N-H Stretching: A broad absorption is typically observed in the region of 3300-3500 cm~1
for the N-H bond of the secondary amine.[6]

o C-H Stretching: Strong absorptions from the C-H stretching of the cyclohexyl groups
appear around 2850-3000 cm~1.[5]

e Mass Spectrometry (MS): Electron ionization mass spectrometry of dicyclohexylamine
results in a molecular ion peak (M+) at m/z 181, corresponding to its molecular weight.[7]
The fragmentation pattern will show characteristic losses of alkyl fragments from the
cyclohexyl rings.

Applications in Research and Drug Development

The unique structural and chemical properties of 1-cyclohexylcyclohexanamine have led to its
widespread use in various scientific and industrial domains, including several applications
relevant to drug development.

Intermediate in Pharmaceutical Synthesis

Dicyclohexylamine serves as a crucial intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[8] Its basic nature allows it to be used as a resolving agent
for the separation of racemic mixtures of acidic drugs, a critical step in the development of
chiral pharmaceuticals.[9] Furthermore, it can act as a catalyst or reagent in synthetic
transformations.

Corrosion Inhibition

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://pdf.benchchem.com/3049/An_In_depth_Technical_Guide_to_Dicyclohexylamine_Benzoate_Chemical_Properties_and_Structure.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexylamine
https://pdf.benchchem.com/3049/An_In_depth_Technical_Guide_to_Dicyclohexylamine_Benzoate_Chemical_Properties_and_Structure.pdf
https://academic.oup.com/jaoac/article-abstract/55/5/1015/5712342
https://pdf.benchchem.com/3049/An_In_depth_Technical_Guide_to_Dicyclohexylamine_Benzoate_Chemical_Properties_and_Structure.pdf
https://www.chemicalbook.com/SpectrumEN_101-83-7_MS.htm
https://www.eschemy.com/news/what-is-dicyclohexylamine-dcha-and-its-applications
https://www.ohans.com/applications-of-dicyclohexylamine-in-the-pharmaceutical-industry-today/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13591230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

One of the most significant applications of dicyclohexylamine is as a corrosion inhibitor,
particularly as a volatile corrosion inhibitor (VCI).[10][11] Its vapor pressure allows it to be used
for the protection of ferrous metals in enclosed systems, such as steam pipes and boilers, and
for packaged metal parts.[1][10] This property is valuable in protecting sensitive equipment
used in research and manufacturing. Dicyclohexylamine and its salts, like dicyclohexylamine
nitrite, are effective in preventing corrosion.[11][12][13]

Organic Synthesis and Catalysis

In the broader context of organic synthesis, dicyclohexylamine is employed as:

e Abase: Its steric bulk and moderate basicity make it a useful non-nucleophilic base in

various reactions.

e Aprecursor: It is a precursor for the synthesis of other valuable chemicals, including
antioxidants and vulcanization accelerators for rubber and plastics.[1][10]

o Catalyst component: Metal complexes of dicyclohexylamine are utilized as catalysts in the
paint and varnish industries.[10] It has also been used in the development of palladium
catalysts for Suzuki coupling reactions.[10]

Agrochemicals and Other Applications

Dicyclohexylamine is also an intermediate in the production of certain pesticides and
herbicides.[8][14] Other applications include its use as a plasticizer, in textile chemicals, and as
a catalyst for flexible polyurethane foams.[1][10] In a more specialized application, it has been
found as an excipient in some veterinary drug formulations.[15]

Safety and Handling

Dicyclohexylamine is a hazardous chemical and must be handled with appropriate safety
precautions.

e Hazards: It is toxic if swallowed or in contact with skin and causes severe skin burns and eye
damage.[16][17] It is also very toxic to aquatic life with long-lasting effects.[16]

o Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, protective clothing, and eye/face protection.[3][16] Avoid breathing
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vapor or mist.[3]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[16]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[3]

Below is a diagram outlining the key safety and handling protocols for dicyclohexylamine.
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Caption: Key safety and handling protocols.

Conclusion

1-Cyclohexylcyclohexanamine is a compound with significant industrial and research utility. Its
straightforward synthesis, coupled with its valuable properties as a corrosion inhibitor, chemical
intermediate, and base, ensures its continued relevance in diverse fields. For professionals in
drug development and chemical research, a thorough understanding of its properties,
synthesis, and safe handling is essential for its effective and responsible application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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